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Compound of Interest

Compound Name: 5,12-Naphthacenequinone

Cat. No.: B046369 Get Quote

Core Safety and Handling Guide for 5,12-
Naphthacenequinone
This technical guide provides essential safety and handling information for 5,12-
Naphthacenequinone, intended for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets and chemical

databases.

Physicochemical Properties
5,12-Naphthacenequinone is a yellow to khaki solid powder.[1][2] Key physical and chemical

properties are summarized below.
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Property Value

CAS Number 1090-13-7

Molecular Formula C₁₈H₁₀O₂

Molecular Weight 258.27 g/mol [3][4]

Melting Point 282-286 °C (decomposes)[1][2][4][5]

Boiling Point 361.53°C (rough estimate)[2][5]

Density 1.1584 - 1.336 g/cm³ (estimate)[1][5]

Solubility

Insoluble in water.[1] Sparingly soluble in

chloroform (heated), slightly soluble in DMF

(heated) and DMSO (heated).[2]

Appearance
Light Yellow to Yellow Solid[6] / Khaki powder[2]

/ Dark brown powder[7]

Safety and Hazard Information
According to one source, 5,12-Naphthacenequinone is not classified as a hazardous

substance or mixture under Regulation (EC) No. 1272/2008.[3] However, another source

suggests it may cause irritation.[7] Due to the limited toxicological data, it is prudent to handle

this chemical with care, assuming it may have uninvestigated hazardous properties.
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Hazard Category Statement

GHS Hazard Statements
H317: May cause an allergic skin reaction.[2]

H319: Causes serious eye irritation.[2]

GHS Precautionary Statements

P261: Avoid breathing dust.[2] P301+P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[2]

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.[2] P304+P340: IF INHALED:

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[2]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

Safety Statements
S22: Do not breathe dust.[5] S24/25: Avoid

contact with skin and eyes.[5]

Handling, Storage, and Personal Protective
Equipment
Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of 5,12-Naphthacenequinone.
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Aspect Recommendation

Handling

Provide appropriate exhaust ventilation at

places where dust is formed.[3] Avoid dust

formation and breathing vapors, mist, or gas.[3]

Storage

Store in a cool place.[3] Keep the container

tightly closed in a dry and well-ventilated place.

[3] Recommended storage is at room

temperature.[5][8]

Personal Protective Equipment (PPE)

Eye/Face Protection: Use safety glasses with

side-shields or other equipment for eye

protection tested and approved under

appropriate government standards such as

NIOSH (US) or EN 166 (EU).[3] Hand

Protection: Handle with gloves. Gloves must be

inspected prior to use. Use proper glove

removal technique to avoid skin contact.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.[3]

Respiratory Protection: Type N95 (US)

respirator is recommended.[4]

First Aid Measures
In case of exposure, the following first aid measures should be taken:
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Exposure Route First Aid Protocol

Inhalation
If breathed in, move person into fresh air. If not

breathing, give artificial respiration.[3]

Skin Contact Wash off with soap and plenty of water.[3]

Eye Contact Flush eyes with water as a precaution.[3]

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.[3]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Workflow for Handling a Spill of 5,12-Naphthacenequinone
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Spill of 5,12-Naphthacenequinone Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Eyeshields, N95 Respirator)

Contain the Spill
(Prevent Dust Dispersion)

Clean Up Spill:
Sweep up and shovel

Collect in a Suitable,
Closed Container for Disposal

Decontaminate the Area

Dispose of Waste
as per Regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for a chemical spill of 5,12-Naphthacenequinone.
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Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of 5,12-
Naphthacenequinone are not readily available in the public domain. The provided safety

information is based on existing Safety Data Sheets, which are compilations of known data and

general chemical safety principles. For specific experimental designs, researchers should

consult standard toxicology testing guidelines from regulatory bodies such as the OECD or EPA

and adapt them for this specific compound, starting with in vitro assays to assess cytotoxicity,

mutagenicity, and irritation potential before proceeding to more complex studies if warranted. It

is important to note that the chemical, physical, and toxicological properties of this compound

have not been thoroughly investigated.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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